ethyl 2-{[(4-methyl-1-piperazinyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-methylpiperazin-1-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C17H25N3O3S/c1-3-23-17(22)15-12-5-4-6-13(12)24-16(15)18-14(21)11-20-9-7-19(2)8-10-20/h3-11H2,1-2H3,(H,18,21)
• InChI Key: MXUOVNSVIWJCCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CN3CCN(CC3)C
• Molecular Formula: C17H25N3O3S
• Molecular Weight: 351.5 g/mol

Description

“Ethyl 2-{[(4-methyl-1-piperazinyl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” is a chemical compound with the molecular formula C24H30N4O4S. It has an average mass of 470.584 Da and a monoisotopic mass of 470.198761 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available literature, thiophene derivatives are known to participate in a variety of chemical reactions. These can include condensation reactions such as the Gewald reaction, the Paal–Knorr reaction, the Fiesselmann reaction, and the Hinsberg synthesis.

Scientific Research Applications

Anti-Inflammatory Activity

Thiophene derivatives, including “CBMicro_027800,” exhibit anti-inflammatory effects. .

Antifungal Properties

Thiophenes have demonstrated antifungal activity against various fungal strains. .

Antioxidant Potential

Thiophenes possess antioxidant properties, protecting cells from oxidative stress. .

Anti-Cancer Effects

Research suggests that certain thiophenes exhibit anti-cancer activity. .

Estrogen Receptor Modulation

Thiophenes can interact with estrogen receptors, affecting hormonal signaling. .

Kinase Inhibition

Kinases play crucial roles in cellular processes. Some thiophenes, including “CBMicro_027800,” exhibit kinase inhibitory effects. .

Future Directions

Thiophene derivatives, such as the compound , continue to attract great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science. Future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

• It’s essential to note that the compound’s estrogenic and anti-estrogenic properties suggest interactions with estrogen receptors in various tissues, including the hypothalamus, pituitary, ovary, endometrium, vagina, and cervix .

Mode of Action

• The compound’s precise mechanism remains to be fully elucidated .

Result of Action

• Potential weight gain and a possible association with ovarian cancer need consideration .